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Compound of Interest
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Cat. No.: B033245

For Researchers, Scientists, and Drug Development Professionals

Abstract: Ethyl cyanoacetate (ECA) is a versatile organic compound featuring both a nitrile
and an ester functional group.[1] This colorless liquid, known for its pleasant odor, serves as a
critical starting material and intermediate in a multitude of synthetic processes, particularly in
the pharmaceutical, agrochemical, and fine chemical industries.[1][2][3] Its unique chemical
reactivity, centered around an acidic methylene group, makes it an invaluable building block for
the synthesis of complex molecules and heterocyclic compounds.[1] This guide provides a
comprehensive overview of the fundamental properties of ethyl cyanoacetate, including its
physicochemical characteristics, spectroscopic data, reactivity, and detailed experimental
protocols for its synthesis and key reactions. Safety and handling procedures are also
thoroughly addressed to ensure its proper use in a laboratory and industrial setting.

Chemical and Physical Properties

Ethyl cyanoacetate is a colorless to pale straw-colored liquid.[2][4] It is denser than water and
slightly soluble in it.[2][5] It is, however, miscible with alcohol and ether and soluble in agueous
alkali solutions.[6]

Table 1: General and Chemical Properties of Ethyl Cyanoacetate
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Property Value References

IUPAC Name ethyl 2-cyanoacetate [2]

Synonyms Cyanoacetic acid ethyl (?sFer, 6]

(Ethoxycarbonyl)acetonitrile

CAS Number 105-56-6 [2][3]

Molecular Formula CsH7NO2 [2][3]

Molecular Weight 113.11 g/mol [2]

Appearance Colorless to light yellow liquid [21[7]

Odor Slight, pleasant, aromatic [21[61[7]
Table 2: Physical Properties of Ethyl Cyanoacetate

Property Value References

Melting Point -22.5°Cto-22 °C [2][6]

Boiling Point 205 °Cto 210 °C at 760 mmHg [2][3]

Density 1.063 - 1.0654 g/cm3 at 20-25 2]

°C

Refractive Index (n2°/D)

1.4175-1.418

[2]

Vapor Pressure

1 mmHg at 67.8 °C

Vapor Density

3.9 (Air = 1)

[2]

Flash Point

110 °C/ 230 °F

[7]

Water Solubility

2.0 x 10* mg/L at 25 °C

[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of ethyl

cyanoacetate. The key spectral features are summarized below.
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Table 3: Spectroscopic Data for Ethyl Cyanoacetate

Spectrum Type Key Peaks / Shifts References
0 1.41 (t, 3H), 4.36-4.41 (q,

IH NMR 2H), 8.40 (s, 1H) (for a [8]
derivative)
0 14.2,62.8,103.0, 115.5,

13C NMR o
162.5 (for a derivative)
v (cm~1): 2982 (C-H), 2220

IR (Infrared) [°]
(C=N), 1716 (C=0, ester)

Mass Spec (El) Molecular lon [M]*: 113.11 m/z  [10]

Reactivity and Synthetic Applications

Ethyl cyanoacetate's synthetic utility stems from its three reactive centers: the nitrile, the

ester, and the highly acidic a-methylene group situated between these two electron-

withdrawing groups.[1] This unigque structure facilitates its participation in a variety of carbon-

carbon bond-forming reactions.

Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction involving ethyl cyanoacetate. It

consists of a nucleophilic addition of the active methylene compound to a carbonyl group of an

aldehyde or ketone, followed by a dehydration step to yield a substituted olefin.[1][11] This

reaction is widely used to synthesize a-cyanoacrylates and other valuable intermediates.[11]
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Knoevenagel Condensation Workflow

Base Catalyst
(e.g., Piperidine, DABCO)

Nucleophilic Addition
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+ Aldehyde/Ketone Aldol-type Intermediate

a,B-Unsaturated Product
(e.g., Cyanoacrylate)

Click to download full resolution via product page

Caption: Knoevenagel condensation workflow.

Guareschi-Thorpe Synthesis

This reaction provides a pathway to substituted pyridines. In its classic form, it involves the
condensation of a cyanoacetic ester with an acetoacetic ester in the presence of ammonia.[12]
[13] A more advanced, three-component version reacts a [3-dicarbonyl compound, an alkyl
cyanoacetate, and an ammonium source (like ammonium carbonate) to form hydroxy-
cyanopyridines.[14][15]
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4 Guareschi-Thorpe Reaction Pathway )
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Synthesis of Ethyl Cyanoacetate )

1. Charge Reactor

(Cyanoacetic Acid, Ethanaol)

2. Add Catalyst
(Sulfuric Acid)

3. Heat & Reflux
(60-80°C, ~3.5h)

4. Cool & Separate Layers

5. Purify by Vacuum Distillation

Final Product:
Ethyl Cyanoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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